1,2-Dichloro-4-nitrobenzene

• CAS No.: 99-54-7
• Product Name: 1,2-Dichloro-4-nitrobenzene
• Molecular Formula: C6H3Cl2NO2
• Molecular Weight: 192 g/mol
• IUPAC Name: 1,2-dichloro-4-nitrobenzene
• Standard InChI: InChI=1S/C6H3Cl2NO2/c7-5-2-1-4(9(10)11)3-6(5)8/h1-3H
• Standard InChIKey: NTBYINQTYWZXLH-UHFFFAOYSA-N
• Impurities: 1,2-dichloro-3-nitrobenzene (< 1 % w/w); water (ca. 0.1 % w/w)
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Cl)Cl
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Cl)Cl
• Boiling Point: 491 to 493 °F at 760 mm Hg (NTP, 1992); 255.5 °C; 255-256 °C; 255 °C
• Colorform: Needles from alcohol; SOLID
• Density: 1.4558 at 167 °F (NTP, 1992); 1.4558 at 75 °C/4 °C; Density (at 15 °C): 1.56 g/cm³
• Flash Point: 255 °F (NTP, 1992); 124 °C
• Melting Point: 109 °F (NTP, 1992); 43.0 °C; 43 °C; 39-41 °C
• Physical Description: 3,4-dichloronitrobenzene appears as colorless crystals or light beige solid. (NTP, 1992); COLOURLESS-TO-TAN NEEDLE-LIKE CRYSTALS.
• Description: 3,4-dichloronitrobenzene appears as colorless crystals or light beige solid. (NTP, 1992)
• Solubility: less than 0.1 mg/mL at 74.3° F (NTP, 1992); 6.30e-04 M; Soluble in ether, alcohol; slightly soluble in carbon tetrachloride; In water, 121 mg/L at 20 °C; Solubility in water: none
• Synonyms: 1,2-Dichloro-4-nitrobenzene; 1-Nitro-3,4-dichlorobenzene; 3,4-Dichloronitrobenzene; DCNB; NSC 6295; NSC 99806
• Vapor Density: 6.63 (NTP, 1992) (Relative to Air); 6.63; Relative vapor density (air = 1): 6.6
• Vapor Pressure: 0.01 mmHg; 1.03X10-2 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 2
• PubChem Compound: 7443
• Last Modified: Nov 12 2021